2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide

• IUPAC Name: 2-methoxy-N-[(4-methoxyphenyl)methyl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H19NO3S/c1-20-13-6-4-12(5-7-13)11-18-17(19)15-9-8-14(22-3)10-16(15)21-2/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: MPYRVFQMZUVAHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide, also known as MMMB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and inflammation. 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. It also inhibits the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide has been found to have other biochemical and physiological effects. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and metastasis. It also inhibits the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide is its broad spectrum of activity against cancer cell lines and bacteria. However, its mechanism of action is not fully understood, which may limit its potential therapeutic applications. Additionally, 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide has not been extensively studied in vivo, which may limit its potential as a therapeutic agent.

Future Directions

Further research is needed to fully understand the mechanism of action of 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide and its potential therapeutic applications. In vivo studies are needed to determine the safety and efficacy of 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide as a therapeutic agent. Additionally, the development of analogs of 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide may lead to the discovery of more potent and selective compounds for the treatment of cancer, inflammation, and bacterial infections.

Synthesis Methods

2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide can be synthesized through a multi-step process starting with commercially available 2-methoxy-4-nitrobenzoic acid. The synthesis involves reduction of the nitro group, protection of the phenolic hydroxyl group, and subsequent coupling with 4-methoxybenzylamine and methylthioacetic acid. The final product is purified through column chromatography.

Scientific Research Applications

2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. In vitro studies have shown that 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, 2-methoxy-N-(4-methoxybenzyl)-4-(methylthio)benzamide has demonstrated antibacterial activity against both gram-positive and gram-negative bacteria.